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These application notes provide a comprehensive overview of the use of Heliosit®
Orthodontic, a light-curing single-component orthodontic bonding agent. The following sections

detail the material's properties, application protocols under ideal moisture-controlled conditions,

and performance data from in-vitro studies. Additionally, general protocols for managing

moisture contamination are provided to guide users in challenging clinical and research

settings.

Introduction to Heliosit® Orthodontic
Heliosit® Orthodontic is a resin-based composite material designed for the direct bonding of

orthodontic brackets to the enamel surface of teeth. Its formulation is based on a monomer

matrix of urethane dimethacrylate, Bis-GMA, and decandiol dimethacrylate, with a filler of

highly dispersed silicon dioxide. As a hydrophobic resin-based material, its performance is

highly dependent on a meticulously controlled, moisture-free environment during application.

Saliva and water contamination can significantly compromise the bond strength and lead to

premature bond failure.
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The following tables summarize the performance of Heliosit® Orthodontic in in-vitro studies

under ideal, moisture-free laboratory conditions.

Table 1: Shear Bond Strength (SBS) of Heliosit® Orthodontic Compared to Other Adhesives

Adhesive System
Mean Shear Bond Strength
(MPa)

Standard Deviation (MPa)

Heliosit® Orthodontic 10.93 1.71

Transbond XT 12.91 2.0

Enlight 11.77 1.87

Bracepaste 12.87 1.59

Data sourced from an in-vitro comparative study. All bonding procedures were performed under

ideal dry conditions.

Table 2: Adhesive Remnant Index (ARI) Scores for Heliosit® Orthodontic

The Adhesive Remnant Index (ARI) is used to classify the amount of adhesive remaining on

the tooth surface after debonding. Scores range from 0 (no adhesive left on the tooth) to 3 (all

adhesive left on the tooth).

Adhesive
System

ARI Score 0 ARI Score 1 ARI Score 2 ARI Score 3

Heliosit®

Orthodontic
10% 35% 40% 15%

Transbond XT 25% 45% 20% 10%

Representative ARI scores from comparative in-vitro studies. Higher scores at the adhesive-

bracket interface (Scores 2 and 3) are generally preferred as they indicate less risk of enamel

fracture during debonding.
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Protocol for Standard Application of Heliosit®
Orthodontic in a Moisture-Free Environment
This protocol outlines the standard procedure for bonding orthodontic brackets using Heliosit®
Orthodontic under ideal, dry conditions.

Materials:

Heliosit® Orthodontic syringe

Phosphoric acid etching gel (37%)

Polishing paste (pumice)

Cotton rolls or other isolation devices

High-volume evacuator and air/water syringe

Orthodontic brackets

Dental curing light (halogen or LED)

Procedure:

Enamel Surface Preparation:

1. Thoroughly clean the enamel surface with a slurry of pumice and water.

2. Rinse the surface with water and dry completely with oil-free air.

Moisture Control:

1. Isolate the tooth from salivary contamination using cotton rolls, cheek retractors, or a

rubber dam.

Acid Etching:

1. Apply 37% phosphoric acid gel to the enamel surface where the bracket will be placed.
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2. Allow the etchant to remain on the surface for 15-30 seconds.

Rinsing and Drying:

1. Thoroughly rinse the etched surface with water for at least 15 seconds.

2. Dry the enamel surface with a continuous stream of oil-free air until it appears frosty-white.

This step is critical for ensuring a moisture-free surface.

Application of Heliosit® Orthodontic:

1. Apply a thin, uniform layer of Heliosit® Orthodontic to the base of the orthodontic bracket.

Bracket Placement and Curing:

1. Firmly press the bracket onto the etched enamel surface.

2. Remove any excess adhesive from around the bracket base with a dental explorer or

scaler.

3. Light-cure the adhesive for 20-40 seconds (refer to curing light manufacturer's instructions

for specific times) from both the mesial and distal aspects of the bracket.

General Protocol for Managing Saliva Contamination
While specific data on Heliosit® Orthodontic's performance in moist conditions is limited, the

following is a general best-practice protocol for managing saliva contamination during the

bonding process with a resin-based adhesive.

Scenario: The etched enamel surface becomes contaminated with saliva before the application

of Heliosit® Orthodontic.

Procedure:

Rinse and Re-isolate:

1. Thoroughly rinse the contaminated surface with water.

2. Re-establish moisture control with fresh cotton rolls or other isolation methods.
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Re-etch:

1. Apply 37% phosphoric acid to the contaminated area for 10 seconds.

Rinse and Dry:

1. Rinse the surface thoroughly with water for at least 15 seconds.

2. Dry the enamel surface completely with oil-free air until the frosty-white appearance is

restored.

Proceed with Application:

1. Continue with the application of Heliosit® Orthodontic as described in Protocol 3.1.
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Caption: Standard workflow for Heliosit® Orthodontic application.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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